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Introduction
11β-Hydroxyandrost-4-ene-3,17-dione is an endogenous steroid hormone and a key

intermediate in the biosynthesis of 11-oxygenated androgens.[1][2] Produced primarily in the

adrenal glands, this compound and its metabolites are gaining increasing attention for their

significant physiological and pathophysiological roles.[1][2] This technical guide provides an in-

depth overview of 11β-Hydroxyandrost-4-ene-3,17-dione, including its nomenclature,

physicochemical properties, biosynthesis, metabolism, and methods for its quantification.

Synonyms and Alternative Names
11β-Hydroxyandrost-4-ene-3,17-dione is known by a variety of names in scientific literature

and chemical databases. A comprehensive list of these synonyms and identifiers is provided in

Table 1.
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Table 1: Synonyms and Alternative Names

for 11β-Hydroxyandrost-4-ene-3,17-dione

Common Name 11β-Hydroxyandrostenedione

Abbreviation 11β-OHA4

Systematic IUPAC Name

(3aS,3bS,9aR,9bS,10S,11aS)-10-Hydroxy-

9a,11a-dimethyl-2,3,3b,4,5,8,9,9a,9b,10,11,11a-

dodecahydro-1H-cyclopenta[a]phenanthrene-

1,7(3aH)-dione[2]

Other Names

11β-Hydroxy-4-androstenedione4-Androsten-

11β-ol-3,17-dioneAndrost-4-ene-3,17-dione, 11-

hydroxy-, (11β)-

CAS Number 382-44-5

PubChem CID 94141

ChEBI ID CHEBI:27967

UNII 41G81C896T

DTXSID DTXSID8040931

Physicochemical Properties
A summary of the key physicochemical properties of 11β-Hydroxyandrost-4-ene-3,17-dione is

presented in Table 2.
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Table 2: Physicochemical Properties of 11β-

Hydroxyandrost-4-ene-3,17-dione

Molecular Formula C₁₉H₂₆O₃

Molecular Weight 302.4 g/mol

Monoisotopic Mass 302.188194698 Da

Appearance Solid

InChIKey WSCUHXPGYUMQEX-KCZNZURUSA-N

SMILES
C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]

2--INVALID-LINK--O

Biosynthesis and Metabolism
11β-Hydroxyandrost-4-ene-3,17-dione is a central molecule in the adrenal steroidogenesis

pathway, specifically in the synthesis of 11-oxygenated androgens.

Biosynthesis of 11β-Hydroxyandrost-4-ene-3,17-dione
The primary precursor for the synthesis of 11β-Hydroxyandrost-4-ene-3,17-dione is

androstenedione (A4). The conversion is catalyzed by the enzyme cytochrome P450 11β-

hydroxylase (CYP11B1), which is predominantly expressed in the zona fasciculata and zona

reticularis of the adrenal cortex. This enzyme introduces a hydroxyl group at the 11β position of

the steroid nucleus.

Androstenedione (A4) 11β-Hydroxyandrost-4-ene-3,17-dione
(11β-OHA4)

CYP11B1

Click to download full resolution via product page

Biosynthesis of 11β-Hydroxyandrost-4-ene-3,17-dione.

Metabolism of 11β-Hydroxyandrost-4-ene-3,17-dione
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Once synthesized and released into circulation, 11β-Hydroxyandrost-4-ene-3,17-dione serves

as a precursor for the production of other potent 11-oxygenated androgens. The metabolic fate

of 11β-OHA4 is tissue-specific and depends on the expression of various steroidogenic

enzymes.

A key metabolic step is the oxidation of the 11β-hydroxyl group to a keto group, a reaction

catalyzed by 11β-hydroxysteroid dehydrogenase type 2 (HSD11B2), primarily in

mineralocorticoid target tissues like the kidney. This conversion yields 11-ketoandrostenedione

(11-KA4). Subsequently, 11-KA4 can be converted to the potent androgen 11-ketotestosterone

(11-KT) by aldo-keto reductase 1C3 (AKR1C3) in peripheral tissues such as adipose tissue.

11β-Hydroxyandrost-4-ene-3,17-dione
(11β-OHA4)

11-Ketoandrostenedione
(11-KA4)

HSD11B2 11-Ketotestosterone
(11-KT)

AKR1C3
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Metabolic conversion of 11β-Hydroxyandrost-4-ene-3,17-dione.

Quantitative Data
The circulating levels of 11β-Hydroxyandrost-4-ene-3,17-dione can vary depending on age,

sex, and physiological state. It is a useful marker for adrenal androgen secretion. Table 3

summarizes representative concentration ranges found in human serum.
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Table 3: Circulating Levels of 11β-

Hydroxyandrost-4-ene-3,17-dione in Human

Serum

Population Concentration Range (ng/mL)

Normal Women < 2.0

Women with Anovulatory Hyperandrogenism Elevated levels (> 2.0) in ~65% of subjects

Postmenopausal Women
11OHA4 is the most abundant unconjugated

C19 steroid

Healthy Young Men ~3.37 nmol/L

Experimental Protocols
Accurate quantification of 11β-Hydroxyandrost-4-ene-3,17-dione is crucial for research and

clinical applications. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the

gold standard for steroid analysis due to its high sensitivity and specificity.

Protocol for Quantification of 11β-Hydroxyandrost-4-
ene-3,17-dione in Human Serum by LC-MS/MS
This protocol provides a general workflow for the analysis of 11β-Hydroxyandrost-4-ene-3,17-

dione. Optimization for specific instrumentation is recommended.

5.1.1. Sample Preparation (Liquid-Liquid Extraction)

Sample Aliquoting: Pipette 200 µL of serum into a clean microcentrifuge tube.

Internal Standard Addition: Add an appropriate internal standard (e.g., deuterated 11β-

Hydroxyandrost-4-ene-3,17-dione) to each sample, calibrator, and quality control.

Extraction: Add 1 mL of extraction solvent (e.g., ethyl acetate or a mixture of ethyl acetate

and hexane).

Vortexing: Vortex the tubes vigorously for 1 minute.
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Centrifugation: Centrifuge at 10,000 x g for 10 minutes to separate the aqueous and organic

layers.

Supernatant Transfer: Carefully transfer the upper organic layer to a new tube.

Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 45°C.

Reconstitution: Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS

analysis.
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Start: Serum Sample (200 µL)
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Workflow for LC-MS/MS sample preparation.
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5.1.2. LC-MS/MS Parameters

Liquid Chromatography (LC):

Column: A reverse-phase C18 column is typically used.

Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile)

with a modifier (e.g., formic acid or ammonium fluoride) is commonly employed.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray ionization (ESI) in positive mode is generally used.

MRM Transitions: Specific multiple reaction monitoring (MRM) transitions for the analyte

and internal standard should be optimized for the instrument. For 11β-Hydroxyandrost-4-

ene-3,17-dione, the precursor ion is typically [M+H]⁺ at m/z 303.2.

Chemical Synthesis of 11β-Hydroxyandrost-4-ene-3,17-
dione
A detailed protocol for the chemical synthesis of 11β-Hydroxyandrost-4-ene-3,17-dione from

9α-bromo-11β-hydroxyandrost-4-ene-3,17-dione has been described.

A solution of 9α-bromo-11β-hydroxyandrost-4-ene-3,17-dione (2.00 g) and thioglycolic acid

(2.0 ml) in a mixture of THF (20 ml) and water (5 ml) is stirred under a nitrogen atmosphere

at 20-25°C.

A chromous sulfate solution (1.4 M, 5.5 ml) is added, and the biphasic system is stirred.

After four hours, an additional 4.5 ml of the chromous sulfate solution is added, and the

mixture is stirred overnight.

The reaction mixture is then diluted with water and extracted with ethyl acetate.

The combined ethyl acetate extracts are washed sequentially with water, a dilute sodium

hydroxide solution, water, and saline.

The organic phase is dried over sodium sulfate and concentrated to yield a solid.
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The crude product is crystallized from a benzene-hexane mixture to afford the pure title

compound.

Conclusion
11β-Hydroxyandrost-4-ene-3,17-dione is a pivotal adrenal steroid with a growing body of

research highlighting its importance in human health and disease. This guide has provided a

comprehensive overview of its nomenclature, properties, biological pathways, and analytical

methodologies. The detailed protocols and structured data presented herein are intended to

serve as a valuable resource for researchers and professionals in the fields of endocrinology,

drug development, and clinical chemistry. Further investigation into the physiological roles and

clinical utility of 11β-Hydroxyandrost-4-ene-3,17-dione and its downstream metabolites is

warranted and promises to yield new insights into androgen biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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